1-(3-Chloropyridin-2-yl)-2-methylpropan-1-one

• Molecular Formula: C9H10ClNO
• Molecular Weight: 183.63 g/mol
• IUPAC Name: 1-(3-chloropyridin-2-yl)-2-methylpropan-1-one
• InChI: InChI=1S/C9H10ClNO/c1-6(2)9(12)8-7(10)4-3-5-11-8/h3-6H,1-2H3
• InChI Key: ZWBMFIRELLRTTM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1=C(C=CC=N1)Cl

Description

1-(3-Chloropyridin-2-yl)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C9H10ClNO and its molecular weight is 183.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Chloro(isopropyl)magnesium in THF (35.0 mL, 0.070 mol) was added dropwise to a solution of chloro-2-pyridinecarbonitrile (5.01 g, 0.036 mol) in THF (100 mL) under nitrogen atmosphere at 0° C. It was kept at 0° C. for 2 hours after the addition was complete. The reaction mixture was poured into ice (100 g) and then acidified to pH=3 with an aqueous solution of hydrochloric acid (2.0 M, 100 mL). The product was then extracted with EtOAc (3×100 mL). The organics were combined, dried over sodium sulfate, filtered, and concentrated in vacuo. The resulting crude was purified by silica gel chromatography eluting with 3 to 10% EtOAc in heptane to yield the title compound as a yellow oil (1.98 g, 15% yield):